4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid

• IUPAC Name: 4-[[3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarbonyl]amino]benzoic acid
• InChI: InChI=1S/C15H15Cl2NO3/c1-15(2)10(7-11(16)17)12(15)13(19)18-9-5-3-8(4-6-9)14(20)21/h3-7,10,12H,1-2H3,(H,18,19)(H,20,21)
• InChI Key: PIPHJIAVRSNMCM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1C(=O)NC2=CC=C(C=C2)C(=O)O)C=C(Cl)Cl)C
• Molecular Formula: C15H15Cl2NO3
• Molecular Weight: 328.2 g/mol

Description

4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid, also known as DDCB, is a chemical compound that has been extensively researched for its potential applications in various fields.

Mechanism of Action

4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid exerts its biological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2 activity, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid reduces the production of these inflammatory mediators, thereby reducing inflammation and pain. In addition, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has been shown to induce apoptosis (cell death) in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid inhibits the proliferation of cancer cells and induces apoptosis in these cells. In addition, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. In animal studies, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has been shown to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a well-defined mechanism of action. In addition, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has been extensively studied, and there is a wealth of information available on its biological effects. However, there are also some limitations to using 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid in lab experiments. For example, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid. One area of interest is the development of more potent and selective COX-2 inhibitors based on the structure of 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid. Another area of interest is the development of 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid-based materials for various applications such as drug delivery and tissue engineering. In addition, further studies are needed to fully understand the mechanism of action of 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid and its potential applications in various fields.

Synthesis Methods

4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid can be synthesized using a multi-step process that involves the reaction of 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid with 4-aminobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. In agriculture, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has been used as a herbicide to control weeds. In materials science, 4-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)benzoic acid has been used as a precursor for the synthesis of various polymers and materials.